Cas no 59931-48-5 (Benzoyl chloride, 4-methoxy-3-methyl- (9CI))

• Product Name: Benzoyl chloride, 4-methoxy-3-methyl- (9CI)
• CAS No: 59931-48-5
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD11111060
• CID: 1023277
• PubChem ID: 21092930
• Update Time: 2025-04-20

Benzoyl chloride, 4-methoxy-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-methoxy-3-methyl- (9CI)
• 4-Methoxy-3-methylbenzoyl chloride

• MDL： MFCD11111060
• Inchi： 1S/C9H9ClO2/c1-6-5-7(9(10)11)3-4-8(6)12-2/h3-5H,1-2H3
• InChI Key： RTKSHBXMWCKUDQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C)C=1)OC)=O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives